Cas no 2228771-98-8 (1-(2,6-difluoro-4-methylphenyl)cyclohexylmethanamine)

• Product Name: 1-(2,6-difluoro-4-methylphenyl)cyclohexylmethanamine
• CAS No: 2228771-98-8
• MF: C₁₄H₁₉F₂N
• MW: 239.304170846939
• CID: 6618693
• PubChem ID: 165610475
• Update Time: 2025-06-28

1-(2,6-difluoro-4-methylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2228771-98-8
• EN300-1759329
• [1-(2,6-difluoro-4-methylphenyl)cyclohexyl]methanamine
• 1-(2,6-difluoro-4-methylphenyl)cyclohexylmethanamine

• Inchi： 1S/C14H19F2N/c1-10-7-11(15)13(12(16)8-10)14(9-17)5-3-2-4-6-14/h7-8H,2-6,9,17H2,1H3
• InChI Key： IHDDHMOJWUYNSC-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C1(CN)CCCCC1)F

Computed Properties

• Exact Mass: 239.14855593g/mol
• Monoisotopic Mass: 239.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,6-difluoro-4-methylphenyl)cyclohexylmethanamine

1-(2,6-Difluoro-4-Methylphenyl)Cyclohexylmethanamine: A Comprehensive Overview

The compound with CAS No 2228771-98-8, commonly referred to as 1-(2,6-difluoro-4-methylphenyl)cyclohexylmethanamine, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications. In this article, we will delve into its structure, synthesis, properties, and the latest research findings that highlight its importance in modern chemical research.

1-(2,6-Difluoro-4-methylphenyl)cyclohexylmethanamine is an organic compound characterized by a cyclohexane ring attached to a methanamine group and a substituted phenyl ring. The phenyl ring is substituted with two fluorine atoms at the 2 and 6 positions and a methyl group at the 4 position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of applications.

The synthesis of 1-(2,6-difluoro-4-methylphenyl)cyclohexylmethanamine involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the substituted phenol derivative, which is then subjected to Friedel-Crafts alkylation or acylation to introduce the cyclohexane ring. The final step involves the introduction of the methanamine group through nucleophilic substitution or reductive amination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most intriguing aspects of 1-(2,6-difluoro-4-methylphenyl)cyclohexylmethanamine is its electronic properties. The fluorine atoms at the 2 and 6 positions on the phenyl ring create a strong electron-withdrawing effect, which enhances the molecule's electrophilic character. This property makes it an excellent candidate for use in electrophilic aromatic substitution reactions. Additionally, the methyl group at the 4 position provides steric bulk, which can influence reaction selectivity and regiochemistry.

Recent studies have explored the use of 1-(2,6-difluoro-4-methylphenyl)cyclohexylmethanamine in drug design and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Researchers have reported promising results in preclinical models, suggesting potential applications in treating conditions such as cancer and neurodegenerative diseases.

In materials science, 1-(2,6-difluoro-4-methylphenyl)cyclohexylmethanamine has been investigated as a precursor for advanced materials such as polymers and nanoparticles. Its ability to form stable covalent bonds makes it ideal for constructing high-performance materials with tailored properties.

The latest research on 1-(2,6-difluoro-4-methylphenyl)cyclohexylmethanamine has also focused on its role in catalysis. Scientists have discovered that this compound can act as an effective catalyst in various organic transformations, including cross-coupling reactions and asymmetric synthesis. These findings have opened new avenues for sustainable chemical manufacturing processes.

In conclusion, 1-(2,6-difluoro-4-methylphenyl)cyclohexylmethanamine (CAS No 2228771-98-8) is a versatile compound with a wide range of applications in chemistry and materials science. Its unique structure and properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.